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Compound of Interest

Compound Name: Vanadium-gallium

Cat. No.: B076310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the fabrication of

Vanadium-Gallium (V3Ga) superconducting tapes, a crucial component in the construction of

high-field magnets used in advanced research and medical applications, including nuclear

magnetic resonance (NMR) and magnetic resonance imaging (MRI). The protocols outlined

below cover the three primary fabrication methods: the Bronze Process, the Tube-Type

Process, and the Surface Diffusion Process.

Introduction to V3Ga Superconductors
V3Ga is an A15 type intermetallic superconductor, renowned for its high upper critical field

(Hc2), making it a suitable material for generating magnetic fields in excess of 15 Tesla. The

performance of V3Ga tapes is critically dependent on the fabrication process, which influences

the microstructure and, consequently, the superconducting properties such as critical

temperature (Tc), critical current density (Jc), and Hc2.

Fabrication Methodologies
This section details the experimental protocols for the three principal methods of V3Ga tape

fabrication.

Bronze Process
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The bronze process is a solid-state diffusion method that is widely used for producing

multifilamentary A15 superconducting wires and tapes.

Experimental Protocol:

Precursor Assembly: A pure vanadium rod is inserted into a cavity drilled in a bronze

(copper-gallium alloy) matrix. The typical composition of the bronze is Cu-16wt.%Sn-

0.3wt%Ti. The initial dimensions are chosen to achieve the desired final filament size and

tape geometry.

Mechanical Deformation: The composite billet is subjected to a series of mechanical

deformation steps, such as extrusion, swaging, and wire drawing or rolling, to reduce its

cross-sectional area and form a fine, uniform distribution of vanadium filaments within the

bronze matrix.

Intermediate Annealing: To relieve work-hardening of the bronze matrix, intermediate

annealing steps may be performed at temperatures around 450-550°C in an inert

atmosphere.

Final Heat Treatment: The deformed composite is heat-treated to form the V3Ga

superconducting phase. The heat treatment is typically carried out in a vacuum or inert

atmosphere (e.g., argon) at temperatures ranging from 625°C to 800°C for several hours to

days. A typical heat treatment schedule might be 700°C for 50-100 hours. This allows gallium

from the bronze matrix to diffuse into the vanadium filaments, reacting to form the V3Ga

compound.

Tube-Type Process (Powder-in-Tube)
The tube-type, or powder-in-tube (PIT), method involves packing precursor powders into a

metallic tube, which is then mechanically deformed and heat-treated.

Experimental Protocol:

Powder Preparation: A mixture of vanadium and a high-gallium-content compound powder

(e.g., V2Ga5 or a mixture of V and Ga powders) is prepared. The powder particle size is

typically in the range of 1-10 micrometers.
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Tube Packing: The powder mixture is packed into a tube made of a material that is

compatible with the reaction temperature and does not detrimentally affect the

superconducting properties. Niobium or a niobium alloy is often used.

Mechanical Deformation: The packed tube is sealed and then subjected to mechanical

deformation processes like swaging, wire drawing, or rolling to achieve the desired tape

dimensions and to densify the powder core.

Reaction Heat Treatment: The final tape is heat-treated in a high-vacuum or inert

atmosphere furnace to react the precursor powders and form the V3Ga phase. The heat

treatment temperature is typically in the range of 650°C to 850°C, with durations varying

from tens to hundreds of hours depending on the desired microstructure and properties.

Surface Diffusion Process
The surface diffusion process involves coating a vanadium substrate with gallium, followed by a

diffusion heat treatment to form the V3Ga layer. This method is particularly suited for producing

tape conductors.

Experimental Protocol:

Substrate Preparation: A vanadium tape is cleaned and prepared for coating.

Gallium Coating: A layer of gallium is applied to the surface of the vanadium tape. This can

be achieved through various methods, such as dipping the tape in a molten gallium bath or

through electroplating.

Two-Stage Heat Treatment:

First Stage (Higher Temperature): The gallium-coated tape is first heat-treated at a

relatively high temperature (e.g., 800-850°C) for a shorter duration. This stage is designed

to form a thick initial layer of V3Ga.

Second Stage (Lower Temperature): This is followed by a longer heat treatment at a lower

temperature (e.g., 600-700°C). This second stage promotes the ordering of the A15 crystal

structure, which enhances the critical temperature (Tc) and the upper critical field (Hc2).
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The entire heat treatment process is carried out in a high-vacuum environment to prevent

oxidation.

Quantitative Data Presentation
The superconducting properties of V3Ga tapes are highly dependent on the fabrication method

and its parameters. The following tables summarize typical performance data for V3Ga tapes

produced by the different methods.

Fabrication Method
Typical Critical
Temperature (Tc) (K)

Typical Upper Critical Field
(Hc2) at 4.2 K (T)

Bronze Process 14.5 - 15.5 20 - 22

Tube-Type Process 14.0 - 15.0 19 - 21

Surface Diffusion Process 15.0 - 16.0 21 - 23

Table 1: Comparison of Critical Temperature and Upper Critical Field for V3Ga Tapes.

Fabrication Method Magnetic Field (T)
Critical Current Density
(Jc) (A/cm²)

Bronze Process 15 ~ 5 x 10^4

17 ~ 1 x 10^5[1]

Tube-Type Process 15 ~ 3 - 6 x 10^4

Surface Diffusion Process 15 ~ 4 - 7 x 10^4

Table 2: Comparison of Critical Current Density for V3Ga Tapes at 4.2 K.

Visualization of Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of each

fabrication process.
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Caption: Workflow for the Bronze Process fabrication of V3Ga tapes.
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Caption: Workflow for the Tube-Type (PIT) Process of V3Ga tape fabrication.
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Caption: Workflow for the Surface Diffusion Process of V3Ga tape fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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